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Compound of Interest

Compound Name: 2-(2,5-Dichlorophenyl)morpholine
Cat. No.: B13628363
Get Quote

Technical Guide: 2-(2,5-
Dichlorophenyl)morpholine
Executive Summary

2-(2,5-Dichlorophenyl)morpholine is a substituted phenylmorpholine derivative belonging to
the broader class of psychostimulant compounds structurally related to phenmetrazine (3-
methyl-2-phenylmorpholine). Characterized by a morpholine ring substituted at the 2-position
with a 2,5-dichlorophenyl moiety, this compound represents a specific lipophilic analogue within
the norepinephrine-dopamine reuptake inhibitor (NDRI) family.

While direct clinical literature on this specific isomer is sparse compared to its 3-chloro (3-CPM)
or 3-fluoro (3-FPM) analogues, its structural properties suggest a potent, highly lipophilic
monoamine transporter ligand. This guide provides a comprehensive technical analysis of its
chemical structure, theoretical synthesis, pharmacological profile, and safety considerations,
grounded in the established structure-activity relationships (SAR) of the phenylmorpholine
class.
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Chemical Structure & Physiochemical Properties[1]

[2]
Nomenclature and Identification[1]

e |IUPAC Name: 2-(2,5-Dichlorophenyl)morpholine

Common Name: 2,5-Dichlorophenmetrazine (Desmethyl analogue)

Molecular Formula: C10H11CI2NO

Molecular Weight: 232.11 g/mol

SMILES:Clclcc(Cl)ccc1C20CCN2

Structural Analysis

The molecule consists of a morpholine ring attached to a phenyl ring at the C2 position. The
phenyl ring bears two chlorine atoms at the ortho (2) and meta (5) positions.

o Stereochemistry: The C2 carbon of the morpholine ring is a chiral center. Based on
phenmetrazine SAR, the (S)-enantiomer is typically the more potent reuptake inhibitor,
though the racemate is commonly synthesized.

o Conformational Dynamics: The 2-chloro substituent introduces significant steric strain (ortho-
effect), likely forcing the phenyl ring to rotate out of coplanarity with the morpholine ring. This
"twisted" conformation is critical for binding affinity at the dopamine transporter (DAT).

 Lipophilicity: The addition of two chlorine atoms significantly increases the logP (partition
coefficient) compared to the unsubstituted parent 2-phenylmorpholine, predicting enhanced
blood-brain barrier (BBB) permeability.
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Property Value (Predicted) Context

High lipophilicity; rapid CNS
LogP ~2.8-3.2 g ipop v rap

entry.

] Exists primarily as a cation at

pKa ~8.5 (Amine) ) ]

physiological pH.

Secondary amine; capable of
H-Bond Donors 1 (NH) )

H-bonding.

Morpholine oxygen and
H-Bond Acceptors 2 (N, O) )

nitrogen.

Bond between C2-morpholine
Rotatable Bonds 1

and C1-phenyl.

Synthesis & Manufacturing

The synthesis of 2-(2,5-Dichlorophenyl)morpholine typically follows the alpha-haloketone

route, a robust method for generating 2-substituted morpholines. This pathway offers high

yields and allows for the introduction of the specific 2,5-dichloro substitution pattern early in the

sequence.

Synthetic Route (Alpha-Bromoketone Method)

Step 1: Alpha-Bromination

Precursor: 2,5-Dichloroacetophenone.

Mechanism: Electrophilic alpha-halogenation.

Step 2: Amination with Ethanolamine

Product: 2-Bromo-1-(2,5-dichlorophenyl)ethanone.

Reagent: Bromine (Brz) or Phenyltrimethylammonium tribromide (PTAB).

o Reagents: Ethanolamine (2-aminoethanol), solvent (DCM or THF), base (K2COs).
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e Process: Nucleophilic attack of the amine on the alpha-carbon, displacing the bromide.

e Intermediate: 2-((2-Hydroxyethyl)amino)-1-(2,5-dichlorophenyl)ethanone.

Step 3: Reduction

e Reagent: Sodium Borohydride (NaBHa4) in methanol.

e Process: Reduction of the ketone to a secondary alcohol.

e Intermediate: 1-(2,5-Dichlorophenyl)-2-((2-hydroxyethyl)amino)ethanol (a diol).

Step 4: Cyclization

e Reagent: Concentrated Sulfuric Acid (H2SOa4) or Thionyl Chloride (SOCI2) followed by base.
e Process: Intramolecular dehydration (ether formation) to close the morpholine ring.

e Product: 2-(2,5-Dichlorophenyl)morpholine.

Synthesis Workflow Diagram
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(H2504)

Amination Reduction
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Figure 1: Step-by-step synthetic pathway for 2-(2,5-Dichlorophenyl)morpholine via the alpha-
bromoketone route.

Pharmacology & Mechanism of Action
Mechanism of Action (MOA)

As a phenylmorpholine, 2-(2,5-Dichlorophenyl)morpholine functions primarily as a
Monoamine Reuptake Inhibitor. It binds to the transporter proteins for dopamine (DAT) and
norepinephrine (NET), preventing the reuptake of these neurotransmitters from the synaptic
cleft.
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o DAT Inhibition: Increases extracellular dopamine, leading to psychostimulant effects
(alertness, euphoria, locomotor activity).

o NET Inhibition: Increases extracellular norepinephrine, contributing to sympathomimetic
effects (increased heart rate, blood pressure, arousal).

» Selectivity Profile: The 2,5-dichloro substitution is sterically bulky. In phenethylamine SAR,
ortho-substitutions often shift selectivity towards NET over DAT. However, the morpholine
ring confers inherent DAT affinity. This compound is likely a balanced NDRI with a bias
towards norepinephrine due to the 2-chloro steric clash.

Structure-Activity Relationship (SAR)

e 2-Chloro (Ortho): Creates steric hindrance. This may reduce potency slightly compared to
the 3-chloro analogue (3-CPM) but increases resistance to metabolic deamination.

e 5-Chloro (Meta): Enhances lipophilicity and electron-withdrawing character, potentially
increasing binding affinity through hydrophobic interactions in the transporter pocket.

e Morpholine Nitrogen: The secondary amine is crucial for ionic bonding with the conserved
aspartate residue in the transmembrane domain of DAT/NET.

Pharmacological Signaling Diagram
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Figure 2: Pharmacological mechanism of action showing dual inhibition of DAT and NET
transporters.

Analytical Characterization

To validate the identity of synthesized 2-(2,5-Dichlorophenyl)morpholine, the following
analytical signatures are expected:
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Technique Expected Signature

Aromatic Region: 3 protons (complex splitting
due to 2,5-substitution).Morpholine Ring:

1H-NMR (CDCI3) Multiplets at 2.8—-3.8 ppm (6H).Benzylic Proton:
Doublet of doublets (or broad doublet) at ~4.5
ppm (1H, C2-H).

Aromatic Carbons: 6 signals (quaternary
carbons shifted by Cl).Morpholine Carbons: 4
signals (C2, C3, C5, C6). C2 will be significantly
deshielded (~70-80 ppm).

BC-NMR

Molecular lon: [M+H]* = 232/234 (Characteristic
M Spect . 9:6:1 isotope pattern for Clz2).Fragmentation:
ass Spectrometr
P Y Loss of morpholine ring or tropylium ion

formation.

Amine: Weak N-H stretch ~3300 cm~t.Aromatic:
IR Spectroscopy C-H stretch >3000 cm~1.C-ClI: Strong stretches
~700-800 cm~1.

Safety & Handling

Warning: As a potent substituted phenylmorpholine, this compound should be treated as a
hazardous chemical with potential for abuse and toxicity.

e Personal Protective Equipment (PPE): Full chemical resistant suit, nitrile gloves, and NIOSH-
approved respirator (N95 or P100) are mandatory during synthesis and handling.

» Acute Toxicity: Likely high. Expect sympathomimetic toxicity (hypertension, hyperthermia,
seizure risk) in overdose.

o Storage: Store at -20°C, protected from light and moisture. As a secondary amine, it is
sensitive to oxidation over long periods.

» Regulatory Status: While not explicitly scheduled in all jurisdictions, it is a structural analogue
of Phenmetrazine (Schedule Il in US) and likely falls under "Analogue Acts” (e.g., US Federal
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Analogue Act) if intended for human consumption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13628363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

